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Compound of Interest

Compound Name: 3,4-Dibromothiophene

Cat. No.: B032776 Get Quote

Technical Guide: Physical Properties of 3,4-
Dibromothiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 3,4-
Dibromothiophene, specifically its melting and boiling points. This document includes

tabulated data for quick reference, outlines the standard experimental methodologies for

determining these properties, and presents a logical workflow for their verification.

Core Physical Properties of 3,4-Dibromothiophene
3,4-Dibromothiophene is a halogenated heterocyclic compound with the chemical formula

C₄H₂Br₂S. Accurate knowledge of its physical properties, such as melting and boiling points, is

crucial for its application in organic synthesis and materials science.

Data Presentation
The key physical properties of 3,4-Dibromothiophene are summarized in the table below for

easy reference and comparison.
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Physical Property Value Notes

Melting Point 4-5 °C[1][2][3]

Boiling Point 221-222 °C[1][2]
At standard atmospheric

pressure.

100 °C
At a reduced pressure of 12

mmHg.

Density 2.188 g/mL at 25 °C

Refractive Index 1.640 at 20 °C

Experimental Protocols
While specific experimental documentation for the determination of these values for 3,4-
Dibromothiophene is not publicly detailed, the following are standard and widely accepted

methodologies for ascertaining the melting and boiling points of organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature

range.

Methodology:

Sample Preparation: A small amount of the solid 3,4-Dibromothiophene is finely powdered.

This is crucial for uniform heat distribution. The powdered sample is then packed into a thin-

walled glass capillary tube, sealed at one end, to a height of about 2-3 mm.

Apparatus: A melting point apparatus is used, which typically consists of a heated block to

hold the capillary tube, a thermometer or a digital temperature probe, and a viewing lens to

observe the sample.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it

approaches the expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range. For pure substances, this range is

typically narrow (0.5-1 °C).

Boiling Point Determination (Microscale Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. Due to the high boiling point of 3,4-
Dibromothiophene, a microscale method is often preferred to minimize the amount of

substance required and to ensure safety.

Methodology:

Apparatus Setup: A small quantity of liquid 3,4-Dibromothiophene (a few drops) is placed in

a small test tube or a specialized boiling point tube. A capillary tube, sealed at one end, is

inverted and placed within the liquid.

Heating: The apparatus is attached to a thermometer and heated in a suitable heating bath

(e.g., a Thiele tube with mineral oil) or a metal heating block. The heating is done gradually.

Observation: As the temperature rises, the air trapped in the inverted capillary tube will

expand and exit as a slow stream of bubbles. When the boiling point is reached, a rapid and

continuous stream of bubbles will emerge from the capillary tube.

Measurement: The heat source is then removed. The liquid will begin to cool, and the stream

of bubbles will slow down and eventually stop. The temperature at which the liquid is drawn

back into the capillary tube is recorded as the boiling point.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the determination and verification of

the physical properties of a chemical compound like 3,4-Dibromothiophene.
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Workflow for Physical Property Determination

Preparation

Experimentation

Data Analysis & Verification

Key

Obtain Pure Sample

Prepare Sample for Analysis
(e.g., powdering, drying)

Determine Melting Point
(Capillary Method)

Determine Boiling Point
(Microscale Method)

Record Experimental Values

Compare with Literature Values Assess Purity
(sharpness of melting range)

Final Report

Blue: Preparation Steps Green: Experimental Procedures Yellow: Data Analysis

Click to download full resolution via product page

Caption: Logical workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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